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Compound of Interest

Compound Name: CYM50260

Cat. No.: B606897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CYM50260 is a potent and highly selective agonist for the Sphingosine-1-Phosphate Receptor

4 (S1P4-R), with an EC50 of 45 nM.[1][2] It displays no significant activity at other S1P receptor

subtypes (S1P1, S1P2, S1P3, and S1P5) at concentrations up to 25 μM.[1] This selectivity

makes CYM50260 a valuable tool for investigating the specific roles of S1P4 in various

physiological and pathological processes. S1P4 is primarily expressed in lymphoid and

hematopoietic tissues and is implicated in immune cell trafficking and function.[3] Proper

preparation of a CYM50260 stock solution is the critical first step for accurate and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for CYM50260
due to its high solubilizing capacity for this compound.

Quantitative Data Summary
The following tables provide key quantitative data for CYM50260 and its solubility in DMSO.

Table 1: Chemical and Physical Properties of CYM50260
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Property Value Reference

Molecular Weight 350.6 g/mol [1]

Formula C₁₄H₁₁Cl₃FNO₂ [1]

Purity ≥98% (HPLC) [1]

CAS Number 1355026-60-6 [1]

Table 2: Solubility of CYM50260 in DMSO

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

DMSO 35.06 100 [1]

Signaling Pathway
CYM50260, as a selective S1P4 receptor agonist, activates downstream signaling cascades

upon binding to the S1P4 receptor, a G protein-coupled receptor (GPCR). The S1P4 receptor is

known to couple to Gαi and Gαo proteins, leading to the activation of downstream effectors

such as the ERK MAPK and PLC pathways.[4][5][6]
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CYM50260 activates the S1P4 receptor, leading to downstream signaling.

Experimental Protocols
Materials

CYM50260 powder

Anhydrous/ACS grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM CYM50260 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for initial experiments. Adjustments can be made based on specific experimental

needs and the solubility limits provided in Table 2.

Preparation and Safety Precautions:

Work in a clean, designated area, such as a laminar flow hood or a clean workbench.

Wear appropriate PPE, including a lab coat, gloves, and safety glasses. DMSO can

facilitate the absorption of substances through the skin.

Ensure all equipment is clean, dry, and sterile if the stock solution will be used in cell

culture.

Calculating the Required Mass of CYM50260:
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To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 350.6 g/mol * 1000 mg/g = 3.506 mg

Carefully weigh out 3.506 mg of CYM50260 powder using a calibrated analytical balance.

For small quantities, it is often more accurate to weigh a slightly larger amount (e.g., 5 mg)

and adjust the volume of DMSO accordingly, or to dissolve the entire contents of the vial

and calculate the resulting concentration.

Dissolution of CYM50260 in DMSO:

Transfer the weighed CYM50260 powder into a sterile microcentrifuge tube or vial.

Add the calculated volume of DMSO (in this case, 1 mL for 3.506 mg) to the tube.

Close the tube tightly and vortex the solution for 1-2 minutes, or until the powder is

completely dissolved. Visually inspect the solution against a light source to ensure there

are no visible particulates. Gentle warming (e.g., in a 37°C water bath) can be used to aid

dissolution if necessary, but avoid excessive heat.

Storage of the Stock Solution:

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[2]

Clearly label the vials with the compound name, concentration, solvent, and date of

preparation.

Experimental Workflow: Using CYM50260 Stock Solution
in Cell-Based Assays
The following diagram illustrates a typical workflow for using the prepared CYM50260 stock

solution in a cell-based experiment. A key consideration is the final concentration of DMSO in

the cell culture medium, which should generally be kept below 0.5% to avoid cytotoxicity.[7] For
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example, a 1:1000 dilution of a DMSO stock solution results in a final DMSO concentration of

0.1%.[3]
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A typical workflow for utilizing the CYM50260 stock solution in experiments.

Conclusion
The preparation of a CYM50260 stock solution in DMSO is a straightforward but critical

procedure for ensuring the reliability of experimental outcomes. By following the detailed

protocol and adhering to the safety and storage guidelines outlined in these application notes,
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researchers can confidently utilize this potent and selective S1P4 receptor agonist in their

studies. Always refer to the specific product datasheet for any batch-specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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